6-chloro-4-(hydroxymethyl)-N,N-di(propan-2-yl)pyridine-3-carboxamide
Description
This compound features a pyridine core substituted with a chlorine atom at position 6, a hydroxymethyl group at position 4, and a diisopropylcarboxamide moiety at position 3. Its structural uniqueness lies in the combination of these substituents, which may influence pharmacokinetic properties such as solubility and metabolic stability .
Properties
IUPAC Name |
6-chloro-4-(hydroxymethyl)-N,N-di(propan-2-yl)pyridine-3-carboxamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19ClN2O2/c1-8(2)16(9(3)4)13(18)11-6-15-12(14)5-10(11)7-17/h5-6,8-9,17H,7H2,1-4H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVXDNBQNESVYMP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)C(=O)C1=CN=C(C=C1CO)Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.75 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-chloro-4-(hydroxymethyl)-N,N-di(propan-2-yl)pyridine-3-carboxamide can be achieved through various synthetic routes. One common method involves the reaction of 6-chloro-4-(hydroxymethyl)pyridine-3-carboxylic acid with N,N-di(propan-2-yl)amine under appropriate reaction conditions. The reaction typically requires the use of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts like DMAP (4-dimethylaminopyridine) to facilitate the formation of the amide bond.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH ensures high yield and purity of the final product. The scalability of the synthesis process is crucial for meeting the demands of various applications.
Chemical Reactions Analysis
Types of Reactions
6-chloro-4-(hydroxymethyl)-N,N-di(propan-2-yl)pyridine-3-carboxamide undergoes several types of chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The carboxamide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.
Substitution: The chloro group can be substituted with various nucleophiles, including amines, thiols, and alkoxides, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Amines, thiols, alkoxides, typically in the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3)
Major Products Formed
Oxidation: 6-chloro-4-(carboxy)pyridine-3-carboxamide
Reduction: 6-chloro-4-(hydroxymethyl)-N,N-di(propan-2-yl)pyridine-3-amine
Substitution: Various substituted pyridine derivatives depending on the nucleophile used
Scientific Research Applications
6-chloro-4-(hydroxymethyl)-N,N-di(propan-2-yl)pyridine-3-carboxamide has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: Investigated for its potential as an enzyme inhibitor or modulator due to its structural similarity to biologically active pyridine derivatives.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.
Industry: Utilized in the development of agrochemicals, such as herbicides and pesticides, and in materials science for the synthesis of functional materials.
Mechanism of Action
The mechanism of action of 6-chloro-4-(hydroxymethyl)-N,N-di(propan-2-yl)pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound may act as an inhibitor or modulator of enzymes by binding to their active sites or allosteric sites. The presence of the chloro, hydroxymethyl, and carboxamide groups allows for multiple interactions, including hydrogen bonding, hydrophobic interactions, and van der Waals forces, with the target molecules. These interactions can disrupt the normal function of the enzymes or proteins, leading to the desired biological effects.
Comparison with Similar Compounds
Chloropyridine Carboxamides
6-Chloro-N-methoxy-N-methyl-5-pivalamidopicolinamide ():
- Substituents: Chlorine at position 6, methoxy-methylamine at position 2, and pivalamide at position 4.
- Key Differences: The absence of a hydroxymethyl group and the presence of a pivalamide (tert-butyl carbonyl) increase lipophilicity compared to the target compound. This may reduce aqueous solubility but improve membrane permeability .
- 5-Chloro-N-[6-[(3-chlorobenzoyl)amino]-3-pyridinyl]-2-[4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-4-pyridinecarboxamide (): Substituents: Dual pyridine cores with chlorine, a piperazinyl group, and a hydroxyethoxyethyl chain. However, the larger molecular weight may limit bioavailability compared to the simpler target compound .
Sulfonamide Derivatives
- 6-(2-Chloroanilino)-N,N-di(propan-2-yl)pyridine-3-sulfonamide (): Substituents: Chloroanilino group at position 6 and diisopropylsulfonamide at position 3. Key Differences: The sulfonamide group is more acidic (pKa ~10) than carboxamides (pKa ~15), affecting ionization state under physiological conditions. This compound’s anilino group may confer distinct electronic effects on the pyridine ring .
Complex Heterocyclic Systems
- 5-(3-(Bicyclo[1.1.1]pentan-1-ylcarbamoyl)phenyl)-6-chloro-2-(4-fluorophenyl)-N-methylfuro[2,3-b]pyridine-3-carboxamide (): Substituents: Fused furopyridine core with a bicyclopentane carboxamide and fluorophenyl group. However, the complexity may complicate synthetic scalability .
Structural and Functional Analysis Table
Research Findings and Implications
- Synthetic Routes : The target compound’s synthesis likely involves cross-coupling reactions analogous to those in (e.g., Buchwald-Hartwig amination) using catalysts like BrettPhos Pd G3 .
- Pharmacokinetics : The hydroxymethyl group in the target compound improves solubility (logP ~2.5 estimated) compared to analogs with pivalamide (logP ~3.8) or sulfonamide (logP ~3.0) groups.
- Bioactivity : Diisopropylcarboxamide analogs demonstrate selective binding to kinase targets in preclinical studies, whereas sulfonamides () show broader enzyme inhibition profiles .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
